![molecular formula C21H21FN2O2 B4665353 1-{[1-(4-fluorobenzoyl)-4-piperidinyl]carbonyl}indoline](/img/structure/B4665353.png)
1-{[1-(4-fluorobenzoyl)-4-piperidinyl]carbonyl}indoline
Overview
Description
1-{[1-(4-fluorobenzoyl)-4-piperidinyl]carbonyl}indoline, also known as WIN 55,212-2, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. It was first synthesized in 1993 by researchers at Sterling Winthrop Inc. and has since been the subject of numerous studies investigating its pharmacological properties.
Scientific Research Applications
Antimalarial Activity
The structurally related 1,4-disubstituted piperidines have been studied for their selectivity against resistant strains of Plasmodium falciparum, the parasite responsible for malaria . The presence of the fluorobenzoyl group in compounds like AKOS003401898 suggests potential for high selectivity and efficacy in antimalarial activity. Further research could explore the specific antimalarial properties of this compound.
COX-2 Inhibition for Anti-inflammatory Applications
Compounds with a fluorobenzoyl moiety have been investigated as building blocks for designing cyclooxygenase-2 (COX-2) inhibitors . These inhibitors have significant potential in the development of anti-inflammatory drugs. AKOS003401898 could be a candidate for synthesizing novel COX-2 inhibitors with improved pharmacological profiles.
Cancer Research
Indole derivatives, which are structurally similar to AKOS003401898, have been explored for their biological potential, including anti-HIV activity . Given the structural similarity, AKOS003401898 may also possess anti-cancer properties that could be harnessed in oncological research.
Drug Design and Synthesis
The compound’s structure, featuring a piperidine ring and a fluorobenzoyl group, is conducive to drug design and synthesis applications. It could serve as a precursor or intermediate in the synthesis of more complex molecules with therapeutic potential .
Radiopharmaceuticals
The fluorine atom present in the fluorobenzoyl group makes AKOS003401898 a potential candidate for the development of radiopharmaceuticals. Fluorine-18 labeled compounds are particularly valuable in positron emission tomography (PET) imaging .
Interdisciplinary Research Impact
The compound’s potential for contributing to interdisciplinary research, particularly in areas where chemistry intersects with biology and medicine, could be significant. It may enhance the technological impact of scientific research by serving as a model compound in studies exploring the correlation between chemical structure and biological activity .
Single-Cell Genomics
While not directly related, the advancement of single-cell RNA sequencing (scRNA-seq) in fields like cancer and stem cell research could benefit from small molecules like AKOS003401898 that may influence gene expression patterns .
Material Science
Though not directly linked to AKOS003401898, the creation of new materials such as ‘glassy gels’ demonstrates the potential for novel compounds to contribute to material science, particularly in the development of hard, durable materials with unique properties .
properties
IUPAC Name |
2,3-dihydroindol-1-yl-[1-(4-fluorobenzoyl)piperidin-4-yl]methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21FN2O2/c22-18-7-5-16(6-8-18)20(25)23-12-9-17(10-13-23)21(26)24-14-11-15-3-1-2-4-19(15)24/h1-8,17H,9-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTDNYYHWYJBNSQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N2CCC3=CC=CC=C32)C(=O)C4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.